Cas no 22521-39-7 (2-Chloro-6-methyl-4-nitrobenzamide)

• Product Name: 2-Chloro-6-methyl-4-nitrobenzamide
• CAS No: 22521-39-7
• MF: C₈H₇ClN₂O₃
• MW: 214.60578083992
• CID: 5003636
• Update Time: 2025-04-23

2-Chloro-6-methyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methyl-4-nitrobenzamide
• ClC1=C(C(=O)N)C(=CC(=C1)[N+](=O)[O-])C

• Inchi： 1S/C8H7ClN2O3/c1-4-2-5(11(13)14)3-6(9)7(4)8(10)12/h2-3H,1H3,(H2,10,12)
• InChI Key： MLWBPBDYAMIASG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=C1C(N)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.015
• Monoisotopic Mass: 214.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.9

Additional information on 2-Chloro-6-methyl-4-nitrobenzamide

Professional Introduction to 2-Chloro-6-methyl-4-nitrobenzamide (CAS No. 22521-39-7)

2-Chloro-6-methyl-4-nitrobenzamide, with the chemical formula C₈H₆ClN₃O₂, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound is characterized by its unique structural features, which include a chloro substituent at the 2-position, a methyl group at the 6-position, and a nitro group at the 4-position of the benzamide backbone. These structural attributes make it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The CAS number 22521-39-7 uniquely identifies this compound in chemical databases and literature, facilitating its recognition and study in both academic and industrial settings. The benzamide core is a well-known pharmacophore in medicinal chemistry, often found in drugs with anti-inflammatory, analgesic, and antimicrobial properties. The presence of electron-withdrawing groups such as the chloro and nitro substituents enhances the reactivity and functionality of this molecule, making it valuable for further derivatization.

In recent years, there has been growing interest in 2-Chloro-6-methyl-4-nitrobenzamide due to its potential applications in drug discovery. Researchers have been exploring its role as a precursor in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its utility in the preparation of benzamide derivatives that exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer and neurodegeneration.

One of the most compelling aspects of 2-Chloro-6-methyl-4-nitrobenzamide is its versatility in chemical transformations. The chloro group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at this position. Similarly, the nitro group can be reduced to an amino group, providing another pathway for structural diversification. These properties make it an attractive building block for medicinal chemists seeking to develop new compounds with improved pharmacokinetic profiles.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-Chloro-6-methyl-4-nitrobenzamide. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient introduction of aryl and heteroaryl groups into the benzamide scaffold. Additionally, palladium-catalyzed reactions have been employed to construct complex molecular architectures from simpler precursors like this compound.

The pharmaceutical industry has taken notice of these developments, with several companies investing in research aimed at exploiting the potential of 2-Chloro-6-methyl-4-nitrobenzamide. Preclinical studies have shown promising results when this compound is used as a starting material for drugs targeting neurological disorders. The ability to modify its structure through various synthetic routes allows for fine-tuning of its biological activity, making it a valuable asset in drug development pipelines.

Another area where 2-Chloro-6-methyl-4-nitrobenzamide has shown promise is in the field of agrochemicals. Derivatives of this compound have been investigated for their potential as herbicides and fungicides due to their ability to interfere with essential biological processes in plants. This dual functionality as both a pharmaceutical intermediate and an agrochemical precursor underscores its broad utility across multiple industries.

The synthesis of 2-Chloro-6-methyl-4-nitrobenzamide itself is an interesting process that exemplifies modern organic chemistry techniques. It typically involves nitration followed by chlorination and methylation steps on a suitable aromatic precursor. Advances in catalytic systems have allowed for more efficient and environmentally friendly synthetic routes, reducing waste and improving yields.

In conclusion, 2-Chloro-6-methyl-4-nitrobenzamide (CAS No. 22521-39-7) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, while recent advancements in synthetic chemistry continue to expand its utility. As research progresses, we can expect to see even more innovative uses for this compound in drug discovery and industrial applications.